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Compound of Interest

Compound Name: (4-Methylcyclohexyl)methanol

Cat. No.: B126014 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of (4-
Methylcyclohexyl)methanol (MCHM) as a frothing agent in the froth flotation of coal. The

information is intended to guide laboratory-scale research and development of coal cleaning

processes.

Introduction
(4-Methylcyclohexyl)methanol (MCHM) is a cyclic alcohol that has emerged as a viable

alternative to traditional frothing agents like Methyl Isobutyl Carbinol (MIBC) in coal flotation.[1]

[2] MCHM offers several advantages, including a higher flash point, which enhances safety,

and comparable or superior performance in terms of coal recovery and froth stability.[1][2] This

document outlines the application of MCHM in coal flotation, providing detailed experimental

protocols and performance data.

Key Advantages of (4-Methylcyclohexyl)methanol
(MCHM)

Enhanced Safety: MCHM has a significantly higher flash point (approximately 110°C)

compared to MIBC (approximately 40°C), reducing fire hazards in processing plants.

Improved Performance: MCHM is more surface active than MIBC, leading to better gas

dispersion and the formation of more stable froth and foam.[1][2]
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Cost-Effectiveness: Studies have shown that MCHM can match the performance of MIBC at

a reduced cost.[1][2]

Versatility: MCHM can be used in various forms, including pure, crude, and MCHM-rich

frother blends, and is effective in both mechanically agitated and Jameson flotation cells.[2]

Data Presentation
The following tables summarize the comparative performance of MCHM and MIBC in coal

flotation under different conditions.

Table 1: Collectorless Flotation Performance of MCHM vs. MIBC

Frother
Concentration
(ppm)

Frother Type
Cumulative
Yield (%)

Product Ash
(%)

Combustible
Recovery (%)

15 MCHM 70.1 10.2 75.8

15 MIBC 68.2 9.8 73.5

Data synthesized from studies showing MCHM gives a statistically significantly higher

combustible recovery than MIBC at the same concentration.[1]

Table 2: Flotation Performance with Collector (50 ppm Diesel) of MCHM vs. MIBC
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Frother
Concentration
(ppm)

Frother Type
Cumulative
Yield (%)

Product Ash
(%)

Combustible
Recovery (%)

3 MCHM 65.4 11.5 71.2

3 MIBC 60.1 10.8 65.8

7.5 MCHM 72.3 12.1 78.5

7.5 MIBC 70.2 11.5 76.5

15 MCHM 75.1 12.8 81.3

15 MIBC 74.8 12.5 81.1

Data synthesized from studies indicating that at lower concentrations, MCHM achieves higher

cumulative yield and combustible recovery compared to MIBC.[1]

Experimental Protocols
The following protocols are provided as a general guideline for laboratory-scale coal flotation

experiments using MCHM as a frothing agent. These should be adapted based on the specific

coal sample and experimental objectives.

Protocol 1: Laboratory Batch Flotation in a Mechanical
Cell
This protocol describes a standard procedure for evaluating the performance of MCHM in a

laboratory-scale mechanical flotation cell.

1. Materials and Equipment:

Representative coal sample (e.g., -500 μm)

(4-Methylcyclohexyl)methanol (MCHM)

Collector (e.g., Kerosene or Diesel)

pH regulator (e.g., CaO)
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Laboratory flotation cell (e.g., Denver, 2L capacity)

Mechanical stirrer

Air supply with flow meter

Filtration apparatus

Drying oven

Analytical balance

Ash analysis furnace

2. Procedure:

Sample Preparation: Prepare a representative coal sample by crushing and grinding to the

desired particle size (e.g., 80% passing 150 µm).

Pulp Preparation:

Add a known weight of the coal sample (e.g., 200 g) to the flotation cell.

Add a specific volume of water (e.g., plant process water or deionized water) to achieve

the desired pulp density (e.g., 10-15% solids by weight).

Conditioning:

Agitate the pulp for a set time (e.g., 5 minutes) to ensure complete wetting of the coal

particles.

Add the collector (e.g., 40-50 g/t) and condition the pulp for another set time (e.g., 5

minutes).

Add the MCHM frother (e.g., 40-70 g/t) and condition for a shorter period (e.g., 2 minutes).

Adjust pH if necessary.

Flotation:
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Introduce air into the cell at a controlled flow rate.

Collect the froth (concentrate) manually by scraping from the cell lip for a specified time

(e.g., 5-10 minutes).

Product Handling and Analysis:

Filter and dry the collected concentrate and the remaining tailings.

Weigh the dry concentrate and tailings.

Analyze the ash content of the feed, concentrate, and tailings using a standard ash

analysis method.

Calculations:

Calculate the yield of concentrate.

Calculate the combustible recovery using the ash contents of the feed, concentrate, and

tailings.

Protocol 2: Collectorless Flotation
This protocol is suitable for high-floatability coals or to specifically study the frothing properties

of MCHM without the influence of a collector.

1. Materials and Equipment:

Same as Protocol 1, excluding the collector.

2. Procedure:

Sample Preparation: Prepare the coal sample as described in Protocol 1.

Pulp Preparation: Prepare the coal slurry in the flotation cell to the desired pulp density.

Process water from a plant can be used.

Conditioning:
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Agitate the pulp for a set time for particle wetting.

Add the desired concentration of MCHM (e.g., 15 ppm) and condition for a set time.

Flotation: Perform flotation as described in Protocol 1.

Product Handling and Analysis: Process the concentrate and tailings as described in

Protocol 1.

Calculations: Calculate yield and combustible recovery as described in Protocol 1.

Visualizations
Logical Relationship of MCHM Properties to Flotation Performance

MCHM Properties Flotation Performance & Benefits
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Caption: Logical flow from MCHM's chemical properties to its performance benefits in coal

flotation.

Experimental Workflow for MCHM Evaluation in Coal Flotation
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Caption: Step-by-step experimental workflow for evaluating MCHM in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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